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molecular formula C18H27NO5 B8574002 Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester CAS No. 58237-85-7

Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester

Cat. No. B8574002
CAS RN: 58237-85-7
M. Wt: 337.4 g/mol
InChI Key: PNUDWPBIOCLAAD-UHFFFAOYSA-N
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Patent
US03997584

Procedure details

A solution of 3.0 g. (0.02 mol.) of benzyl carbamate 1.8 g. (0.02 mol.) of glyoxylic acid hydrate and 0.1 g. of toluenesulfonic acid in 50 ml. of n-butanol was slowly distilled over a 1 hour period. The last of the solvent was removed in vacuo to give a residue which was dissolved in hexane and filtered to remove the p-toluenesulfonic acid. The filtrate was chromatographed on alumina (Woelm, activity II) and eluted with hexane. Concentration of the eluate in vacuo and molecular distillation of the residue at 130°/0.1 mm. gave the title compound.
Name
benzyl carbamate
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
glyoxylic acid hydrate
Quantity
0.02 mol
Type
reactant
Reaction Step Two
Name
toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1](=[O:11])([O:3][CH2:4][C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][CH:6]=1)[NH2:2].O.[C:13]([OH:17])(=[O:16])[CH:14]=[O:15].C1(C)C(S(O)(=O)=O)=[CH:20][CH:21]=[CH:22][CH:23]=1>CCCCCC>[CH2:4]([O:16][C:13](=[O:17])[CH:14]([O:15][CH2:23][CH2:22][CH2:21][CH3:20])[NH:2][C:1]([O:3][CH2:4][C:5]1[CH:6]=[CH:7][CH:8]=[CH:9][CH:10]=1)=[O:11])[CH2:5][CH2:6][CH3:7] |f:1.2|

Inputs

Step One
Name
benzyl carbamate
Quantity
1.8 g
Type
reactant
Smiles
C(N)(OCC1=CC=CC=C1)=O
Step Two
Name
glyoxylic acid hydrate
Quantity
0.02 mol
Type
reactant
Smiles
O.C(C=O)(=O)O
Step Three
Name
toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=1(C(=CC=CC1)S(=O)(=O)O)C
Step Four
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
of n-butanol was slowly distilled over a 1 hour period
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The last of the solvent was removed in vacuo
CUSTOM
Type
CUSTOM
Details
to give a residue which
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
to remove the p-toluenesulfonic acid
CUSTOM
Type
CUSTOM
Details
The filtrate was chromatographed on alumina (Woelm, activity II)
WASH
Type
WASH
Details
eluted with hexane
DISTILLATION
Type
DISTILLATION
Details
Concentration of the eluate in vacuo and molecular distillation of the residue at 130°/0.1 mm

Outcomes

Product
Name
title compound
Type
product
Smiles
C(CCC)OC(C(NC(=O)OCC1=CC=CC=C1)OCCCC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.